Cas no 2228635-59-2 (tert-butyl N-{2-1-(2-aminoethyl)cyclobutyl-5-methoxyphenyl}carbamate)

• Product Name: tert-butyl N-{2-1-(2-aminoethyl)cyclobutyl-5-methoxyphenyl}carbamate
• CAS No: 2228635-59-2
• MF: C₁₈H₂₈N₂O₃
• MW: 320.426525115967
• CID: 6058383
• PubChem ID: 165678935
• Update Time: 2025-10-30

tert-butyl N-{2-1-(2-aminoethyl)cyclobutyl-5-methoxyphenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{2-1-(2-aminoethyl)cyclobutyl-5-methoxyphenyl}carbamate
• EN300-1890687
• tert-butyl N-{2-[1-(2-aminoethyl)cyclobutyl]-5-methoxyphenyl}carbamate
• 2228635-59-2

• Inchi： 1S/C18H28N2O3/c1-17(2,3)23-16(21)20-15-12-13(22-4)6-7-14(15)18(10-11-19)8-5-9-18/h6-7,12H,5,8-11,19H2,1-4H3,(H,20,21)
• InChI Key： QJSCTPLFPGUHQU-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=C(C=1)NC(=O)OC(C)(C)C)C1(CCN)CCC1

Computed Properties

• Exact Mass: 320.20999276g/mol
• Monoisotopic Mass: 320.20999276g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 402
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 73.6Ų

Additional information on tert-butyl N-{2-1-(2-aminoethyl)cyclobutyl-5-methoxyphenyl}carbamate

Introduction to Tert-butyl N-{2-1-(2-aminoethyl)cyclobutyl-5-methoxyphenyl}carbamate (CAS No. 2228635-59-2)

Tert-butyl N-{2-1-(2-aminoethyl)cyclobutyl-5-methoxyphenyl}carbamate, with the CAS number 2228635-59-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit potential biological activity, making it a subject of interest for further investigation and application in medicinal chemistry.

The molecular structure of tert-butyl N-{2-1-(2-aminoethyl)cyclobutyl-5-methoxyphenyl}carbamate is characterized by a complex arrangement of functional groups, including a tert-butyl group, an aminoethyl chain, a cyclobutyl ring, and a methoxy-substituted phenyl ring. This intricate architecture suggests that the compound may possess unique chemical properties and interactions with biological targets, which are areas of active exploration in contemporary research.

In recent years, there has been a growing interest in the development of novel carbamate-based compounds due to their diverse pharmacological profiles. Carbamates are known for their ability to act as intermediates in the synthesis of various bioactive molecules, including drugs that target neurological disorders, inflammatory conditions, and other diseases. The presence of both hydrophobic and hydrophilic regions in the structure of tert-butyl N-{2-1-(2-aminoethyl)cyclobutyl-5-methoxyphenyl}carbamate suggests that it may be capable of interacting with both membrane-bound and water-soluble targets, enhancing its potential therapeutic applications.

One of the most compelling aspects of this compound is its structural similarity to known pharmacophores that have demonstrated efficacy in clinical settings. For instance, the methoxyphenyl moiety is commonly found in drugs that exhibit anti-inflammatory and analgesic properties. Additionally, the cyclobutyl ring can contribute to the compound's binding affinity by providing a rigid scaffold that mimics the shape of biological receptors. These features make tert-butyl N-{2-1-(2-aminoethyl)cyclobutyl-5-methoxyphenyl}carbamate a promising candidate for further investigation in drug discovery.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the tert-butyl group provides stability to the molecule while also enhancing its solubility in certain organic solvents. The aminoethyl chain serves as a linker between the cyclobutyl ring and the methoxyphenyl group, allowing for flexible conformational arrangements that may influence binding interactions. The methoxy-substituted phenyl ring is particularly noteworthy, as it has been shown to modulate receptor activity in various biological systems.

Recent studies have begun to explore the potential applications of carbamate derivatives in treating neurological disorders such as Alzheimer's disease and Parkinson's disease. The ability of carbamates to inhibit acetylcholinesterase, an enzyme involved in neurotransmitter degradation, has made them valuable candidates for developing cholinesterase inhibitors. Given its structural features, tert-butyl N-{2-1-(2-aminoethyl)cyclobutyl-5-methoxyphenyl}carbamate may exhibit similar properties and could be investigated as a potential therapeutic agent in this context.

The compound's potential also extends to its role as a building block for more complex drug molecules. By serving as an intermediate in synthetic pathways, it can be modified to create derivatives with enhanced specificity or efficacy. This modular approach to drug design allows researchers to leverage existing structures while exploring new chemical spaces, ultimately leading to more effective treatments for various diseases.

In conclusion, tert-butyl N-{2-1-(2-aminoethyl)cyclobutyl-5-methoxyphenyl}carbamate (CAS No. 2228635-59-2) represents an intriguing molecule with significant potential in pharmaceutical research. Its complex structure and diverse functional groups make it a valuable candidate for further investigation into its biological activity and therapeutic applications. As research continues to uncover new insights into its properties and mechanisms of action, this compound is poised to play a crucial role in the development of novel treatments for neurological and other diseases.